Cas no 2679937-71-2 (rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679937-71-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5644647
• PubChem ID: 165909894
• Update Time: 2025-05-24

rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2679937-71-2
• EN300-28282511

• Inchi： 1S/C11H16F3NO3/c1-6(2)3-7-4-15(5-8(7)9(16)17)10(18)11(12,13)14/h6-8H,3-5H2,1-2H3,(H,16,17)/t7-,8-/m1/s1
• InChI Key： OMGRZNAJVCEDCB-HTQZYQBOSA-N
• SMILES： FC(C(N1C[C@@H](C(=O)O)[C@H](CC(C)C)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2679937-71-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

Pyrrolidine is a five-membered nitrogen-containing ring structure that forms the core of this molecule. The stereochemistry of the compound is defined by the (3R,4R) configuration, which plays a crucial role in determining its physical and chemical properties. The presence of a trifluoroacetyl group at position 1 introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Additionally, the (2-methylpropyl) substituent at position 4 contributes to the molecule's hydrophobicity and steric bulk.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds with similar structures exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The carboxylic acid group at position 3 of this compound is particularly significant, as it can participate in hydrogen bonding interactions, making it a promising candidate for peptide-like inhibitors.

The synthesis of rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the trifluoroacetyl and (2-methylpropyl) groups. The stereochemistry is controlled during these steps to ensure the desired (3R,4R) configuration.

In terms of applications, this compound has shown potential in several areas. In pharmacology, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms. In materials science, its unique combination of hydrophobicity and reactivity could be exploited in the development of novel polymers or surfactants.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of compounds like rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid with greater accuracy. These predictions are critical for guiding preclinical studies and optimizing drug candidates.

In conclusion, rac-(3R,4R)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid represents a fascinating example of how modern organic synthesis and cutting-edge research can lead to innovative chemical entities with broad applications. Its unique structure and properties make it a subject of continued interest in both academic and industrial settings.